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Compound of Interest |

Compound Name: 2,3-Dimethyl-D-valine
CAS No.: 151212-90-7
Cat. No.: B589933
. J

Executive Summary & Immediate Action

2,3-Dimethyl-D-valine (often utilized as a chiral building block in peptide synthesis) is
classified generally as a Non-RCRA Regulated Solid Organic Waste in its pure form.[1][2]
However, its disposal pathway is strictly dictated by its state (solid vs. liquid) and the presence
of co-contaminants (solvents, reagents).

e Primary Hazard: Irritant (Skin/Eye/Respiratory).[3] Not acutely toxic.
o Disposal Method (Solid): High-temperature incineration via licensed waste contractor.
» Disposal Method (Liquid): Segregate based on solvent composition (Aqueous vs. Organic).

Chemical Safety & Hazard Assessment

To ensure a self-validating safety protocol, one must understand the causality behind the
handling requirements. 2,3-Dimethyl-D-valine is a zwitterionic amino acid derivative.[1][2]
While it lacks the high toxicity of heavy metals or the flammability of organic solvents, its
physical properties dictate its handling.

Physical & Chemical Properties Relevant to Disposal
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Property Data Operational Implication

Dust generation is the primary
) ) ) exposure vector.[1][2] Use N95
Physical State White to off-white powder ) ]
or P100 respiratory protection

during spill cleanup.

Spills can be cleaned with

Solubilit Soluble in water; slightly water; however, aqueous

olubility _ _ _
soluble in alcohols waste accumulation requires

volume management.[1][2]

Unlikely to trigger Corrosivity
] o (D002) RCRA characteristics
pH (Aqueous) Neutral to slightly acidic ) )
unless mixed with strong

acids/bases.[1][2]

No risk of Reactivity (D003).[1]
Stability Stable under normal conditions  [2] Compatible with standard

solid organic waste streams.

Regulatory Classification (RCRA)

Under the US Resource Conservation and Recovery Act (RCRA), 2,3-Dimethyl-D-valine is not
a P-listed or U-listed hazardous waste.[1][2] However, the "Cradle-to-Grave" liability standard
applies.[1][2]

o Status: Non-Hazardous Chemical Waste (unless contaminated).

o Best Practice: Treat as regulated chemical waste to ensure complete thermal destruction
and prevent environmental accumulation of bioactive non-standard amino acids.

Operational Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess
Material)

Context: Material has degraded, expired, or is excess from a synthesis campaign.[2]
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Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar. Avoid
metal containers if the material has become damp, to prevent potential corrosion.

Labeling: Affix a "Non-Hazardous Chemical Waste" label. Explicitly write: 2,3-Dimethyl-D-
valine (Solid Organic Waste).

Segregation: Do not mix with oxidizers (e.g., nitrates, permanganates) in the waste stream.
Amino acids can act as reducing agents, creating exothermic risks.

Final Disposition: Transfer to EHS for High-Temperature Incineration.

Scenario B: Disposal of Spills (Solid/Powder)

Context: Benchtop spill of dry powder.

PPE: Don nitrile gloves, safety goggles, and a dust mask/respirator.

Containment: Cover the spill with a damp paper towel to suppress dust generation. Do not
dry sweep.

Collection: Scoop the damp material and towel into a sealable plastic bag.
Surface Decontamination: Wipe the area with 70% Ethanol or water.

Disposal: Place the bag into the Solid Hazardous Waste drum (even if non-hazardous, spill
debris is treated as hazardous waste in most GLP protocols to ensure traceability).

Scenario C: Process Waste (Mother Liquors & HPLC
Effluent)

Context: Material is dissolved in reaction solvents or mobile phases.

This is the most critical control point. The disposal route is determined by the solvent, not the

amino acid.

If Solvent is Halogenated (e.g., DCM, Chloroform):

o Stream: Halogenated Organic Waste.
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o Protocol: Collect in carboys rated for halogenated solvents. Do not fill >90%.

 If Solvent is Non-Halogenated (e.g., Methanol, Acetonitrile):
o Stream: Non-Halogenated Organic Waste.

o Protocol: Ensure the container is grounded during transfer if the solvent volume >4L
(flammability risk).

« If Solvent is Aqueous (Buffers/Water):

o Note: While pure amino acids are often biodegradable, 2,3-dimethyl-D-valine is a non-
standard isomer.[1][2]

o Protocol: Do not pour down the drain. Collect in Aqueous Chemical Waste carboys. This
prevents potential interference with local wastewater treatment plant biological activity and
ensures compliance with "Zero Discharge" policies common in pharma R&D.

Decision Logic & Workflow

The following diagram illustrates the decision matrix for disposing of 2,3-Dimethyl-D-valine
based on its physical state and contamination profile.
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Figure 1: Waste stream decision tree ensuring RCRA compliance and proper segregation of
2,3-Dimethyl-D-valine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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